Cas no 88901-45-5 (Mogroside II-A2)

• Product Name: Mogroside II-A2
• CAS No: 88901-45-5
• MF: C₄₂H₇₂O₁₄
• MW: 801.0126953125
• CID: 730596
• Update Time: 2025-07-02

Mogroside II-A2 Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, (3b,9b,10a,11a,24R)-11,24,25-trihydroxy-9-methyl-19-norlanost-5-en-3-yl6-O-b-D-glucopyranosyl- (9CI)
• Mogroside ⅡA2
• Mogroside IIA2
• b-D-Glucopyranoside, (3b,9b,10a,11a,24R)-11,24,25-trihydroxy-9-methyl-19-norlanost-5-en-3-yl6-...
• Mogroside II-A2
• Mogroside-IIA2
• 2-[[6-[[17-(5,6-Dihydroxy-6-methylheptan-2-yl)-11-hydroxy-4,4,9,13,14-pentamethyl-2,3,7,8,10,11,12,1
• (3β,9β,10α,11α,24R)-11,24,25-Trihydroxy-9-methyl-19-norlanost-5-en-3-yl 6-O-β-D-glucopyranosyl-β-D-glucopyranoside (ACI)
• mogroside II A2

• Inchi： 1S/C42H72O14/c1-20(9-13-27(44)39(4,5)52)21-15-16-40(6)26-12-10-22-23(42(26,8)28(45)17-41(21,40)7)11-14-29(38(22,2)3)56-37-35(51)33(49)31(47)25(55-37)19-53-36-34(50)32(48)30(46)24(18-43)54-36/h10,20-21,23-37,43-52H,9,11-19H2,1-8H3/t20-,21-,23-,24-,25-,26+,27-,28-,29+,30-,31-,32+,33+,34-,35-,36-,37+,40+,41-,42+/m1/s1
• InChI Key： SLAWMGMTBGDBFT-NUTXKJHISA-N
• SMILES： C[C@]12[C@@H]3CC[C@@H](C(C3=CC[C@H]1[C@@]1(CC[C@H]([C@H](C)CC[C@@H](O)C(O)(C)C)[C@]1(C[C@H]2O)C)C)(C)C)O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO[C@H]2[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O2)O1

Computed Properties

• Exact Mass: 800.49200
• Monoisotopic Mass: 800.49220697 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 56
• Rotatable Bond Count: 11
• Complexity: 1410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 239
• Molecular Weight: 801.0

Experimental Properties

• Color/Form: Powder
• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (5.6E-4 g/L) (25 ºC),
• PSA: 239.22000
• LogP: 1.11980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins
• Triterpenoids

Additional information on Mogroside II-A2

Mogroside II-A2 (CAS No. 88901-45-5): A Comprehensive Overview of Its Properties and Applications

Mogroside II-A2 (CAS No. 88901-45-5) is a naturally occurring saponin glycoside derived from the fruit of Siraitia grosvenorii, commonly known as monk fruit or luo han guo. As a member of the mogroside family, this compound has garnered significant attention in recent years due to its sweetening properties, antioxidant activity, and potential health benefits. With the growing demand for natural sweeteners and functional ingredients, Mogroside II-A2 has emerged as a key player in the food, beverage, and nutraceutical industries.

The chemical structure of Mogroside II-A2 features a triterpenoid backbone with multiple glucose units attached, contributing to its high solubility in water and low-calorie content. Unlike artificial sweeteners such as aspartame or sucralose, Mogroside II-A2 offers a clean sweetness profile without bitter aftertastes, making it an attractive alternative for sugar reduction in products targeting diabetic consumers or weight management markets. Recent studies have also explored its anti-inflammatory effects and potential role in gut microbiota modulation, aligning with current trends in personalized nutrition and prebiotic research.

In the context of clean-label formulations, Mogroside II-A2 stands out due to its plant-based origin and non-GMO status. Manufacturers increasingly seek such ingredients to meet consumer demands for transparent sourcing and sustainable production. Analytical methods like HPLC-ELSD and UPLC-QTOF-MS are commonly employed for quality control, ensuring the purity of Mogroside II-A2 extracts, which typically range from 20% to 50% in commercial preparations. The compound's stability under acidic conditions further enhances its applicability in functional beverages and dairy alternatives.

From a regulatory perspective, Mogroside II-A2 has been approved by major agencies including the FDA (Generally Recognized as Safe) and EFSA, with its safety profile well-documented in toxicological studies. This regulatory acceptance supports its use in dietary supplements and fortified foods, particularly in products marketed for blood sugar management or metabolic health. Emerging research also investigates its synergistic effects with other bioactive compounds like berberine or curcumin, opening new possibilities for multi-target formulations in the nutraceutical space.

The commercial production of Mogroside II-A2 involves extraction and purification processes that preserve its bioactive integrity. Advanced techniques such as macroporous resin chromatography and membrane separation have improved yield and reduced environmental impact compared to traditional methods. Market analysts project significant growth for mogroside-based products, driven by the plant-based movement and increasing awareness of glycemic index concerns. As consumers prioritize holistic wellness, Mogroside II-A2 continues to gain traction as a versatile ingredient bridging traditional medicine and modern food science.

Future research directions for Mogroside II-A2 (CAS No. 88901-45-5) may focus on its molecular mechanisms in glucose metabolism and potential applications in sports nutrition or cognitive health. With the rise of precision fermentation technologies, biotechnological production could further enhance supply chain sustainability. As the scientific community continues to validate its pharmacological properties, Mogroside II-A2 is poised to remain a focal point in the intersection of functional foods and preventive healthcare strategies worldwide.